Cas no 2228241-71-0 (1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228241-71-0
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6187084
• PubChem ID: 165853148
• Update Time: 2025-06-14

1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine
• EN300-1950113
• 2228241-71-0
• [1-(2,6-difluorophenyl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C10H9F4N/c11-6-2-1-3-7(12)8(6)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
• InChI Key： XMIMCLYLXLAPII-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC=CC=1F)F)CN)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(2,6-Difluorophenyl)-2,2-Difluorocyclopropylmethanamine (CAS No. 2228241-71-0)

1-(2,6-Difluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228241-71-0) is a fluorinated cyclopropylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular framework combines a difluorophenyl moiety with a difluorocyclopropyl group, offering distinct electronic and steric properties that make it valuable for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate pharmacokinetic properties such as metabolic stability and membrane permeability.

In recent years, the demand for fluorinated organic compounds like 1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy to enhance drug-like properties, and this compound's dual difluorination pattern is a focal point for studies targeting CNS disorders, inflammation, and infectious diseases. Its CAS No. 2228241-71-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-impact research areas such as fragment-based drug design and catalysis.

The synthesis of 1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine involves multi-step organic transformations, including cyclopropanation and fluorination reactions. Advanced techniques like asymmetric synthesis and flow chemistry are often employed to optimize yield and enantioselectivity, addressing challenges such as regiocontrol and byproduct formation. These methodologies align with the growing trend toward green chemistry, as researchers seek eco-friendly alternatives to traditional halogenation processes.

From a commercial perspective, CAS No. 2228241-71-0 is cataloged by specialty chemical suppliers catering to the pharmaceutical intermediates market. Its pricing and availability are influenced by factors like scalability and regulatory compliance, with manufacturers emphasizing Good Manufacturing Practices (GMP) to meet industry standards. Analytical data, including NMR and HPLC purity profiles, are critical for end-users validating its suitability for target applications.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine. Computational models predict its interactions with biological targets, accelerating lead optimization. Questions like "How does fluorination improve binding affinity?" or "What are the metabolic pathways of fluorinated cyclopropylamines?" are commonly explored in scientific literature, underscoring the compound's interdisciplinary appeal.

In summary, 1-(2,6-difluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228241-71-0) represents a versatile scaffold with broad utility in life sciences. Its combination of fluorine atoms and rigid cyclopropyl geometry offers a compelling case for continued investigation, particularly in the context of precision medicine and sustainable chemistry. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.